Cas no 896330-58-8 (N-2-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)ethyl-N'-2-(2-methoxyphenyl)ethylethanediamide)

• Product Name: N-2-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)ethyl-N'-2-(2-methoxyphenyl)ethylethanediamide
• CAS No: 896330-58-8
• MF: C₂₃H₂₃ClN₂O₆S
• MW: 490.956524133682
• CID: 5983153
• PubChem ID: 22584540
• Update Time: 2025-07-16

N-2-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)ethyl-N'-2-(2-methoxyphenyl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-2-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)ethyl-N'-2-(2-methoxyphenyl)ethylethanediamide
• Ethanediamide, N1-[2-[(4-chlorophenyl)sulfonyl]-2-(2-furanyl)ethyl]-N2-[2-(2-methoxyphenyl)ethyl]-
• MFCD06734343
• F2569-0368
• N-[2-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)ethyl]-N'-[2-(2-methoxyphenyl)ethyl]ethanediamide
• AKOS001583841
• 896330-58-8
• N1-(2-((4-chlorophenyl)sulfonyl)-2-(furan-2-yl)ethyl)-N2-(2-methoxyphenethyl)oxalamide
• AKOS021860391

• Inchi： 1S/C23H23ClN2O6S/c1-31-19-6-3-2-5-16(19)12-13-25-22(27)23(28)26-15-21(20-7-4-14-32-20)33(29,30)18-10-8-17(24)9-11-18/h2-11,14,21H,12-13,15H2,1H3,(H,25,27)(H,26,28)
• InChI Key： PPWUMOJZWQDYDS-UHFFFAOYSA-N
• SMILES： C(NCC(S(C1=CC=C(Cl)C=C1)(=O)=O)C1=CC=CO1)(=O)C(NCCC1=CC=CC=C1OC)=O

Computed Properties

• Exact Mass: 490.0965353g/mol
• Monoisotopic Mass: 490.0965353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 751
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 123Ų

Experimental Properties

• Density: 1.339±0.06 g/cm3(Predicted)
• pka: 11.57±0.46(Predicted)

Additional information on N-2-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)ethyl-N'-2-(2-methoxyphenyl)ethylethanediamide

Professional Introduction to N-2-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)ethyl-N'-2-(2-methoxyphenyl)ethylethanediamide (CAS No. 896330-58-8)

N-2-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)ethyl-N'-2-(2-methoxyphenyl)ethylethanediamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 896330-58-8, represents a novel molecular structure with potential applications in the development of therapeutic agents. The intricate architecture of this molecule, featuring a combination of sulfonyl, furanyl, and phenyl groups, makes it a subject of intense study for its pharmacological properties.

The< strong>N-2-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)ethyl-N'-2-(2-methoxyphenyl)ethylethanediamide molecule exhibits a unique set of chemical and biological characteristics that make it particularly interesting for drug discovery. The presence of a 4-chlorobenzenesulfonyl group enhances its binding affinity to biological targets, while the furanyl and methoxyphenyl substituents contribute to its overall pharmacokinetic profile. These features are critical in determining the compound's efficacy and safety in therapeutic applications.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of this compound with greater accuracy. Molecular docking studies have revealed that N-2-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)ethyl-N'-2-(2-methoxyphenyl)ethylethanediamide interacts with several key enzymes and receptors involved in various disease pathways. This has opened up new avenues for developing targeted therapies, particularly in the treatment of inflammatory and metabolic disorders.

In vitro experiments have demonstrated promising results regarding the anti-inflammatory properties of this compound. The sulfonyl group is known to modulate the activity of cytokine receptors, thereby reducing inflammation. Additionally, the furanyl moiety has been shown to exhibit antioxidant effects, further enhancing its therapeutic potential. These findings are consistent with recent research indicating that multifunctional compounds like this one can offer synergistic benefits in treating complex diseases.

The< strong>pharmacokinetic profile of N-2-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)ethyl-N'-2-(2-methoxyphenyl)ethylethanediamide is another area of interest. Studies have shown that this compound exhibits good oral bioavailability and moderate metabolic stability, suggesting its suitability for systemic administration. The presence of polar functional groups such as hydroxyl and amide moieties enhances its solubility, which is crucial for drug formulation and delivery.

One of the most exciting aspects of this compound is its potential in oncology research. Preliminary studies have indicated that it can inhibit the growth of certain cancer cell lines by interfering with key signaling pathways involved in tumor progression. The ability of N-2-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)ethyl-N'-2-(2-methoxyphenyl)ethylethanediamide to modulate these pathways makes it a promising candidate for further investigation in clinical trials.

The synthesis of this compound presents several challenges due to its complex structure. However, recent improvements in synthetic methodologies have made it more feasible to produce high-purity samples for research purposes. Techniques such as multi-step organic synthesis combined with advanced purification methods have enabled chemists to obtain crystals suitable for X-ray diffraction studies, providing valuable insights into its molecular structure.

In conclusion, N-2-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)ethyl-N'-2-(2-methoxyphenyl)ethylethanediamide (CAS No. 896330-58-8) is a versatile and promising compound with significant potential in pharmaceutical applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As our understanding of drug design and discovery continues to evolve, compounds like this one will play a crucial role in addressing unmet medical needs.